2,3-dichloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 2,3-dichloro-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C16H15Cl2F2N3O2/c17-11-3-1-2-10(13(11)18)15(24)21-8-12-22-14(23-25-12)9-4-6-16(19,20)7-5-9/h1-3,9H,4-8H2,(H,21,24)
• InChI Key: PJLNTNWALBPYTC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=NOC(=N2)CNC(=O)C3=C(C(=CC=C3)Cl)Cl)(F)F
• Molecular Formula: C16H15Cl2F2N3O2
• Molecular Weight: 390.2 g/mol

Description

2,3-dichloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H15Cl2F2N3O2 and its molecular weight is 390.21. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

• Oxadiazole Derivatives Synthesis : A study detailed the reaction of benzamide oxime with dicyclohexylcarbodiimide, leading to the formation of various oxadiazole derivatives. These derivatives, including cyclohexylamino-oxadiazoles, showcase the diverse chemical reactions and potential for generating novel compounds with unique properties (Kawashima & Tabei, 1986).
• Anticancer Benzamide Derivatives : Another research synthesized a series of benzamide derivatives with 1,2,4-oxadiazol and 1,3-thiazol moieties, evaluating their anticancer activities. This study underscores the relevance of such compounds in medicinal chemistry, particularly in developing potential anticancer agents (Ravinaik et al., 2021).

Biological Activities and Applications

• Anticancer Activity : Research involving the synthesis and characterization of benzimidazole and oxadiazole compounds highlighted their potential in anticancer applications. These compounds were evaluated against various cancer cell lines, indicating the significant therapeutic potential of oxadiazole derivatives (Salahuddin et al., 2014).
• Antimicrobial and Antitumor Agents : A study on benzothiazole derivatives, including those with dichloro-benzamide structures, demonstrated potent antitumor activities. This research suggests the application of such compounds in developing new antimicrobial and antitumor treatments (Yoshida et al., 2005).